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Compound of Interest

Compound Name: (Methoxymethyl)cyclopentane
CAS No.: 2619-30-9
Cat. No.: B3064939

Get Quote

. J

Status: Active | Topic: Volatility & Stability Management | Audience: R&D, Process Chemistry

Executive Summary & Molecule Identification

Before troubleshooting, it is critical to verify the exact chemical identity. In industrial and
research settings, "(Methoxymethyl)cyclopentane” is frequently confused with its structural
analogs, which have drastically different volatility profiles.
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Core Technical Insight: (Methoxymethyl)cyclopentane (CAS 2619-30-9) is not highly volatile
in terms of rapid evaporation (BP ~148°C). If you are experiencing rapid solvent loss, verify you
are not using Methylcyclopentane. The "volatility issue” with CAS 2619-30-9 is primarily
Flammability (Flash Point ~32°C) and Residual Solvent Removal (difficulty evaporating during
workup).

Troubleshooting Guide: Volatility & Handling

Scenario A: "The solvent is evaporating too slowly / | cannot remove
it."

Context: You are trying to concentrate your product, but the solvent remains.

Q: Why is rotovap concentration ineffective at standard settings? A: With a boiling point of

~148°C, (Methoxymethyl)cyclopentane behaves similarly to DMF or DMSO in terms of
removal difficulty. Standard vacuum (20 mbar) at 40°C is insufficient.

Protocol: High-Boiling Solvent Removal

o Azeotropic Distillation: Do not attempt to boil it off directly. Add Water or Methanol.
(Methoxymethyl)cyclopentane forms a hetero-azeotrope with water (similar to CPME),
allowing removal at significantly lower temperatures.
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e Vacuum Parameters:
o Bath Temp: 50-60°C
o Vacuum: <5 mbar (High Vacuum pump required, not water aspirator).

» Lyophilization:Not recommended. The melting point is likely too low, and it may melt and
bump in the freeze dryer.

Scenario B: "The headspace is accumulating pressure / Safety
concerns.”

Context: Storage bottles are popping caps or sensors are triggering.

Q: Why is pressure building up if the boiling point is high? A: The Flash Point is ~32°C. In warm
labs or near equipment exhaust, the liquid generates significant vapor pressure sufficient to
form ignitable mixtures, even if it doesn't "boil."

Protocol: Vapor Management

¢ Inert Gas Overlay: Always store under Argon or Nitrogen. Oxygen promotes peroxide
formation in ethers (specifically at the -CH2-O- site).

e Vented Caps: For long-term storage, use pressure-relief caps (e.g., septum caps with a
bleed needle for active use) or store in a flammables cabinet kept at <20°C.

o Grounding: The dielectric constant is likely low (typical for ethers). Static discharge is a major
risk. All transfer lines must be grounded.

Scenario C: "My assay concentration is drifting."

Context: Using the compound as a reagent in micro-titer plates or flow chemistry.

Q: How do | maintain precise concentrations in nanoliter dispensing? A: While less volatile than
diethyl ether, the high surface area in microplates leads to "edge effects" where the meniscus
changes.

Protocol: Assay Stabilization
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e Pre-saturation: Saturate the headspace of the plate sealer or incubation chamber with the
solvent vapor before introducing the assay plate.

» Acoustic Droplet Ejection (ADE): If using Echo® machines, recalibrate the fluid class. The
viscosity/surface tension ratio differs from DMSO. Use a "Surfactant-doped" calibration curve

if specific parameters are unavailable.

Safety & Stability (The "Hidden" Volatiles)

Q: Does this ether form peroxides? A:Yes. Like THF and CPME, the methylene group adjacent
to the oxygen is susceptible to radical autoxidation.

o Test Frequency: Test for peroxides every 3 months using quantofix strips.

e Quenching: If peroxides >10 mg/L are detected, treat with molecular sieves or pass through
activated alumina. Do not distill peroxide-laden material to dryness.

Q: What is the flammability risk compared to other ethers? A:
 Diethyl Ether:[1] Extremely Hazardous (FP -45°C).
* (Methoxymethyl)cyclopentane:[2][3][4]Moderately Hazardous (FP ~32°C).

o Risk: It sits right at the "ambient temperature" threshold. On a hot day or near a heating
block, it transitions from a stable liquid to a flammable vapor source without warning.

Visual Troubleshooting Workflow
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START: Identify Issue

Step 1: Verify CAS
Is it 2619-30-9?

STOP: You likely have
Methylcyclopentane (CAS 96-37-7)
(Highly Volatile)

Step 2: Define Volatility Issue

Issue: Rapid Evaporation Issue: Cannot Remove Solvent

(Loss of Volume) (High Boiling Point) lesves REmmEIAREEEE

Check Vacuum/Seal Integrity Micro-scale/Plate Effect? Add Water/Methanol Use High Vac (<5 mbar) Ground Equipment Store < 20°C
(Unlikely to evap at STP) Use Pre-saturated Chamber (Form Azeotrope) Heat to 50°C (Static Risk) (Below Flash Point 32°C)

Click to download full resolution via product page

Figure 1: Decision tree for troubleshooting volatility and handling issues with
(Methoxymethyl)cyclopentane.

Comparative Physical Data

Use this table to confirm you are using the correct solvent for your application.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3064939/docs?utm_src=pdf-body-img#technical-support-center-methoxymethyl-cyclopentane-handling-guide
https://www.benchchem.com/product/b3064939/docs?utm_src=pdf-body#technical-support-center-methoxymethyl-cyclopentane-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

(Methoxymethyl)cy n CPME (Green

Property . Diethyl Ether
clopentane Alternative)

CAS 2619-30-9 5614-37-9 60-29-7

Boiling Point ~148°C 106°C 35°C

Flash Point ~32°C -1°C -45°C

Density (g/mL) 0.90 0.86 0.71

Water Sol. Low (Immiscible) 1.1 g/100g 6.9 g/100g

Peroxide Risk High Low Very High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center:
(Methoxymethyl)cyclopentane Handling Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3064939/docs#technical-support-center-
methoxymethyl-cyclopentane-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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